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Compound of Interest

Compound Name:
3-Chloro-2-methylphenylboronic

acid

Cat. No.: B151476 Get Quote

Technical Data Sheet: 3-Chloro-2-
methylphenylboronic Acid
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 3-Chloro-2-methylphenylboronic acid, a

compound relevant in various research and development applications. The information is

presented to be a quick reference for laboratory and development settings.

Chemical Properties and Identifiers
The fundamental chemical data for 3-Chloro-2-methylphenylboronic acid are summarized

below. These identifiers are crucial for accurate substance identification and experimental

recording.
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Identifier Value

Molecular Formula C7H8BClO2[1][2][3][4][5]

Molecular Weight 170.4 g/mol [1][2][4]

IUPAC Name (3-chloro-2-methylphenyl)boronic acid[1][3][5]

CAS Number 313545-20-9[1][2][3]

InChI Key BJPNVVXTUYMJPN-UHFFFAOYSA-N[1][3][5]

SMILES CC1=C(C=CC=C1Cl)B(O)O[1][5]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular identifiers.
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Relationship between Compound Name and Key Identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm313545209n14
https://www.calpaclab.com/3-chloro-2-methylphenylboronic-acid-min-98-100-grams/ala-c183613-100g
https://www.fishersci.ca/shop/products/3-chloro-2-methylbenzeneboronic-acid-97-thermo-scientific/p-7030611
https://cenmed.com/3-chloro-2-methylphenylboronic-acid-c09-0809-687/
https://www.thermofisher.com/order/catalog/product/H30893.MD
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm313545209n14
https://www.calpaclab.com/3-chloro-2-methylphenylboronic-acid-min-98-100-grams/ala-c183613-100g
https://cenmed.com/3-chloro-2-methylphenylboronic-acid-c09-0809-687/
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm313545209n14
https://www.fishersci.ca/shop/products/3-chloro-2-methylbenzeneboronic-acid-97-thermo-scientific/p-7030611
https://www.thermofisher.com/order/catalog/product/H30893.MD
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm313545209n14
https://www.calpaclab.com/3-chloro-2-methylphenylboronic-acid-min-98-100-grams/ala-c183613-100g
https://www.fishersci.ca/shop/products/3-chloro-2-methylbenzeneboronic-acid-97-thermo-scientific/p-7030611
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm313545209n14
https://www.fishersci.ca/shop/products/3-chloro-2-methylbenzeneboronic-acid-97-thermo-scientific/p-7030611
https://www.thermofisher.com/order/catalog/product/H30893.MD
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm313545209n14
https://www.thermofisher.com/order/catalog/product/H30893.MD
https://www.benchchem.com/product/b151476?utm_src=pdf-body-img
https://www.benchchem.com/product/b151476?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. (3-CHLORO-2-METHYLPHENYL)BORONIC ACID | CAS 313545-20-9 [matrix-fine-
chemicals.com]

2. calpaclab.com [calpaclab.com]

3. 3-Chloro-2-methylbenzeneboronic acid, 97% | Fisher Scientific [fishersci.ca]

4. cenmed.com [cenmed.com]

5. 3-Chloro-2-methylbenzeneboronic acid, 97% 250 mg | Request for Quote | Thermo
Scientific Chemicals [thermofisher.com]

To cite this document: BenchChem. [3-Chloro-2-methylphenylboronic acid molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151476#3-chloro-2-methylphenylboronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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